Cas no 269396-64-7 ((R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride)

(R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride is a chiral amino acid derivative featuring a pyridyl substituent, commonly utilized in pharmaceutical research and organic synthesis. Its dihydrochloride salt form enhances solubility and stability, facilitating handling in aqueous systems. The compound serves as a key intermediate in the development of bioactive molecules, particularly in the synthesis of GABA analogs and other CNS-targeting agents. The (R)-enantiomer offers stereochemical specificity, critical for studies involving receptor binding or enzymatic interactions. High purity and well-defined stereochemistry make it valuable for precision applications in medicinal chemistry and drug discovery. Suitable for use in peptide modifications and as a building block for heterocyclic compounds.
(R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride structure
269396-64-7 structure
Product Name:(R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride
CAS No:269396-64-7
MF:C9H14Cl2N2O2
MW:253.125660419464
CID:67362
PubChem ID:45026881
Update Time:2025-06-09

(R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-3-Amino-4-(pyridin-3-yl)butanoic acid dihydrochloride
    • (R)-3-AMINO-4-(3-PYRIDYL)-BUTYRIC ACID 2HCL
    • (R)-3-AMINO-4-(3-PYRIDYL)-BUTYRIC ACID•HCL
    • (R)-3-AMINO-4-(3-PYRIDYL)-BUTYRIC ACID-2HCL
    • (R)-3-AMINO-4-(3-PYRIDYL)-BUTYRIC ACID DIHYDROCHLORIDE
    • (R)-3-Amino-4-(3-pyridyl)-butyricacidHCl
    • (R)-3-AMINO-4-(PYRIDIN-3-YL)BUTANOIC ACID
    • 3-Pyridinebutanoicacid,-bta--amino-,(-bta-R)-(9CI)
    • H-D-ALA(3-PYRI)-(C*CH2)OH 2HCL
    • F94064
    • (3R)-3-amino-4-pyridin-3-ylbutanoic acid;dihydrochloride
    • AKOS016844073
    • A818691
    • H-D-Ala(3-Pyri)-(C#CH2)OH.2HCl
    • (3R)-3-AMINO-4-(PYRIDIN-3-YL)BUTANOIC ACID DIHYDROCHLORIDE
    • 1217776-69-6
    • (3-Pyridyl)-D-beta-homoalanine dihydrochloride
    • (r)-3-amino-4-(3-pyridyl)butyric acid 2hcl
    • (R)-3-AMINO-4-(3-PYRIDYL)BUTYRIC ACID DIHYDROCHLORIDE
    • (R)-3-Amino-4-(pyridin-3-yl)butanoicaciddihydrochloride
    • 269396-64-7
    • MFCD01860957
    • 3-Pyridinebutanoicacid, b-amino-, (bR)-
    • (R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride
    • Inchi: 1S/C9H12N2O2.2ClH/c10-8(5-9(12)13)4-7-2-1-3-11-6-7;;/h1-3,6,8H,4-5,10H2,(H,12,13);2*1H/t8-;;/m1../s1
    • InChI Key: JOYZJLGIWVGPRK-YCBDHFTFSA-N
    • SMILES: Cl.Cl.OC(C[C@@H](CC1C=NC=CC=1)N)=O

Computed Properties

  • Exact Mass: 252.04300
  • Monoisotopic Mass: 252.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 173
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.2A^2

Experimental Properties

  • Boiling Point: 415.6 °C at 760 mmHg
  • Flash Point: 205.2 °C
  • PSA: 76.21000
  • LogP: 2.73040

(R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on (R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride

(R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride (CAS No. 269396-64-7): A Comprehensive Overview

(R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride (CAS No. 269396-64-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-APBA dihydrochloride, is a derivative of pyridine and amino acid, making it a valuable candidate for various therapeutic applications.

The chemical structure of (R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride is characterized by a pyridine ring attached to a chiral amino acid moiety. The presence of the chiral center imparts unique stereochemical properties, which are crucial for its biological activity and pharmacological effects. The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical formulations.

Recent studies have highlighted the potential of (R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. The compound has been shown to modulate the activity of nicotinic acetylcholine receptors (nAChRs), which play a critical role in cognitive function and neuroprotection. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that (R)-APBA dihydrochloride exhibits selective binding to specific nAChR subtypes, suggesting its potential as a targeted therapy for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride has also shown promise in the treatment of pain and inflammation. A study published in the Pain Research and Management (2020) reported that the compound effectively reduces nociceptive responses in animal models, indicating its potential as an analgesic agent. The mechanism of action is believed to involve the modulation of ion channels and neurotransmitter release, which are key factors in pain signaling.

The synthesis of (R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride involves several steps, including the chiral resolution of racemic mixtures and the formation of the pyridine ring. Advanced synthetic methods, such as asymmetric catalysis and enzymatic resolution, have been developed to improve the yield and purity of the final product. These methods are essential for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

Clinical trials evaluating the safety and efficacy of (R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride are currently underway. Preliminary results from Phase I trials have shown that the compound is well-tolerated with minimal side effects. Further studies are needed to fully elucidate its therapeutic potential and to optimize dosing regimens for different patient populations.

In conclusion, (R)-3-Amino-4-(3-pyridyl)butyric acid dihydrochloride (CAS No. 269396-64-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in the treatment of various neurological and inflammatory disorders.

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